4-(5-Fluoro-2-methoxyphenyl)-2-methylphenol, 95%

• IUPAC Name: 4-(5-fluoro-2-methoxyphenyl)-2-methylphenol
• InChI: InChI=1S/C14H13FO2/c1-9-7-10(3-5-13(9)16)12-8-11(15)4-6-14(12)17-2/h3-8,16H,1-2H3
• InChI Key: APECLKCQISSHPC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=C(C=CC(=C2)F)OC)O
• Molecular Formula: C14H13FO2
• DSSTOX Substance ID: DTXSID50683847
• Molecular Weight: 232.25 g/mol
• CAS RN: 1255636-30-6

Description

4-(5-Fluoro-2-methoxyphenyl)-2-methylphenol, 95% (4-FMP-2MP) is an organic compound belonging to the family of phenols. It has a wide range of applications in scientific research and has been used in a variety of lab experiments.

Scientific Research Applications

4-(5-Fluoro-2-methoxyphenyl)-2-methylphenol, 95% has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of new compounds, as a catalyst in organic synthesis, and as a reactant in the synthesis of other organic compounds. It has also been used as a starting material for the synthesis of pharmaceuticals, as well as for the synthesis of other organic compounds.

Mechanism of Action

In the presence of an acid catalyst, 4-(5-Fluoro-2-methoxyphenyl)-2-methylphenol, 95% undergoes a condensation reaction with other molecules to form new compounds. This reaction is initiated by the protonation of the hydroxyl group of 4-(5-Fluoro-2-methoxyphenyl)-2-methylphenol, 95%, which results in the formation of a resonance-stabilized carbocation. This carbocation then reacts with the nucleophilic moiety of other molecules to form the desired product.
Biochemical and Physiological Effects
4-(5-Fluoro-2-methoxyphenyl)-2-methylphenol, 95% has been shown to have both biochemical and physiological effects in laboratory studies. In biochemical studies, it has been shown to inhibit the activity of enzymes such as cytochrome P450 and acetylcholinesterase. In physiological studies, it has been shown to have an analgesic effect and to reduce inflammation.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-(5-Fluoro-2-methoxyphenyl)-2-methylphenol, 95% in laboratory experiments is that it is relatively inexpensive and readily available. It is also easy to synthesize and can be used in a variety of reactions. However, it is important to note that 4-(5-Fluoro-2-methoxyphenyl)-2-methylphenol, 95% is a highly reactive compound and should be handled with care.

Future Directions

There are a number of potential future directions for the use of 4-(5-Fluoro-2-methoxyphenyl)-2-methylphenol, 95% in scientific research. One potential direction is to use it as a starting material for the synthesis of new compounds with potential therapeutic applications. Another potential direction is to investigate its effects on other enzymes and proteins, as well as its potential applications in drug delivery. Additionally, further research could be conducted to explore the biochemical and physiological effects of 4-(5-Fluoro-2-methoxyphenyl)-2-methylphenol, 95% in more detail.

Synthesis Methods

4-(5-Fluoro-2-methoxyphenyl)-2-methylphenol, 95% can be synthesized via a two-step process. The first step involves the condensation of 5-fluoro-2-methoxyphenol with 2-methylphenol in the presence of an acid catalyst such as sulfuric acid. This reaction produces the desired product, 4-(5-Fluoro-2-methoxyphenyl)-2-methylphenol, 95%, as well as other by-products such as water and ethanol. The second step involves the purification of the product by recrystallization.